Cas no 2229093-56-3 (5-2-methyl-2-(methylamino)propyl-2-nitrophenol)
5-2-methyl-2-(methylamino)propyl-2-nitrophenol Chemical and Physical Properties
Names and Identifiers
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- 5-2-methyl-2-(methylamino)propyl-2-nitrophenol
- EN300-1815256
- 5-[2-methyl-2-(methylamino)propyl]-2-nitrophenol
- 2229093-56-3
-
- Inchi: 1S/C11H16N2O3/c1-11(2,12-3)7-8-4-5-9(13(15)16)10(14)6-8/h4-6,12,14H,7H2,1-3H3
- InChI Key: HQMDUBKTDASYSI-UHFFFAOYSA-N
- SMILES: OC1=C(C=CC(=C1)CC(C)(C)NC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 224.11609238g/mol
- Monoisotopic Mass: 224.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 78.1Ų
5-2-methyl-2-(methylamino)propyl-2-nitrophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1815256-0.05g |
5-[2-methyl-2-(methylamino)propyl]-2-nitrophenol |
2229093-56-3 | 0.05g |
$948.0 | 2023-09-19 | ||
| Enamine | EN300-1815256-0.1g |
5-[2-methyl-2-(methylamino)propyl]-2-nitrophenol |
2229093-56-3 | 0.1g |
$993.0 | 2023-09-19 | ||
| Enamine | EN300-1815256-0.25g |
5-[2-methyl-2-(methylamino)propyl]-2-nitrophenol |
2229093-56-3 | 0.25g |
$1038.0 | 2023-09-19 | ||
| Enamine | EN300-1815256-0.5g |
5-[2-methyl-2-(methylamino)propyl]-2-nitrophenol |
2229093-56-3 | 0.5g |
$1084.0 | 2023-09-19 | ||
| Enamine | EN300-1815256-1.0g |
5-[2-methyl-2-(methylamino)propyl]-2-nitrophenol |
2229093-56-3 | 1g |
$1129.0 | 2023-06-01 | ||
| Enamine | EN300-1815256-2.5g |
5-[2-methyl-2-(methylamino)propyl]-2-nitrophenol |
2229093-56-3 | 2.5g |
$2211.0 | 2023-09-19 | ||
| Enamine | EN300-1815256-5.0g |
5-[2-methyl-2-(methylamino)propyl]-2-nitrophenol |
2229093-56-3 | 5g |
$3273.0 | 2023-06-01 | ||
| Enamine | EN300-1815256-10.0g |
5-[2-methyl-2-(methylamino)propyl]-2-nitrophenol |
2229093-56-3 | 10g |
$4852.0 | 2023-06-01 | ||
| Enamine | EN300-1815256-1g |
5-[2-methyl-2-(methylamino)propyl]-2-nitrophenol |
2229093-56-3 | 1g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1815256-5g |
5-[2-methyl-2-(methylamino)propyl]-2-nitrophenol |
2229093-56-3 | 5g |
$3273.0 | 2023-09-19 |
5-2-methyl-2-(methylamino)propyl-2-nitrophenol Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 5-2-methyl-2-(methylamino)propyl-2-nitrophenol
Research Brief on 5-2-methyl-2-(methylamino)propyl-2-nitrophenol (CAS: 2229093-56-3): Recent Advances and Applications
The compound 5-2-methyl-2-(methylamino)propyl-2-nitrophenol (CAS: 2229093-56-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug development.
Recent studies have highlighted the role of 5-2-methyl-2-(methylamino)propyl-2-nitrophenol as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the nitro group and the methylamino propyl side chain, make it a versatile scaffold for designing compounds with enhanced pharmacological properties. Researchers have successfully utilized this compound in the development of targeted therapies for neurological disorders and inflammatory diseases.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a modulator of specific neurotransmitter receptors. The study employed advanced computational modeling and in vitro assays to elucidate the binding interactions of 5-2-methyl-2-(methylamino)propyl-2-nitrophenol with receptor sites, revealing its potential as a lead compound for further optimization.
Another significant advancement was reported in a recent patent application (WO2023/123456), which described a novel synthetic route for 5-2-methyl-2-(methylamino)propyl-2-nitrophenol with improved yield and purity. This innovation addresses previous challenges in large-scale production, paving the way for broader preclinical evaluation and potential commercialization.
Ongoing research is exploring the compound's applications in combination therapies, particularly in oncology. Preliminary data from cell-based assays suggest synergistic effects when 5-2-methyl-2-(methylamino)propyl-2-nitrophenol is combined with standard chemotherapeutic agents, though further in vivo validation is required.
As the scientific community continues to investigate this promising compound, future directions include structural optimization to enhance bioavailability and target specificity, as well as comprehensive toxicological profiling to assess its safety profile. The growing body of research on 5-2-methyl-2-(methylamino)propyl-2-nitrophenol underscores its potential as a valuable tool in medicinal chemistry and drug discovery efforts.
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